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Compound of Interest

Compound Name: Quinolin-4-amine hydrochloride
CAS No.: 35654-61-6
Cat. No.: B3051734
Get Quote
. J

Executive Summary

Quinolin-4-amine hydrochloride (4-Aminoquinoline HCI) is a critical bicyclic heteroaromatic
scaffold, serving as the pharmacophore for a vast class of antimalarial drugs (e.g., chloroquine,
amodiaquine) and kinase inhibitors. Its spectroscopic signature is defined by the interplay
between the electron-rich amino group at position 4 and the electron-deficient quinoline ring.

This guide provides a rigorous technical analysis of its spectroscopic data (NMR, IR, MS),
focusing on the hydrochloride salt form. It distinguishes itself from standard databases by
explaining the causality of spectral features—specifically the impact of N1-protonation on
chemical shifts and vibrational modes.

Physicochemical Profile
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Property Data Notes

Quinolin-4-amine
IUPAC Name

hydrochloride
CAS Number 1668-87-7 (HCI salt) Free base: 578-68-7
C
H MW: 144.17 (base) + 36.46
Formula
N (HCI) = 180.63 g/mol
[1][2] - HCI
White to off-white crystalline Hygroscopic; store under
Appearance .
powder desiccant.
High: Water, Methanol,
. Protonation at N1 drasticall
Solubility DMSOLow: CHCI . _ y
increases polarity.
, Hexane
) ) Free base melts at 151-155
Melting Point >250 °C (decomp)

°C.

Experimental Protocols for Characterization

To ensure reproducible data, follow these field-proven sample preparation protocols.

Nuclear Magnetic Resonance (NMR)

e Solvent Selection: Use DMSO-d

(99.9% D) for the HCl salt. D

O is an alternative but will exchange amine/ammonium protons, erasing key diagnostic
signals.

» Concentration: Prepare a 10—-15 mg/mL solution.
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» Handling: The HCI salt is acidic. Ensure the NMR tube is free of residual base (e.g., from
washing with detergent) to prevent in-situ deprotonation, which causes peak broadening and
chemical shift migration.

Mass Spectrometry (MS)
« |onization: Electrospray lonization (ESI) in Positive Mode (+ve).
e Mobile Phase: 0.1% Formic acid in Water/Acetonitrile (50:50).

» Note: The HCI salt dissociates instantly in the mobile phase. You will observe the cation

of the free base.

Infrared Spectroscopy (IR)

o Method: KBr Pellet or ATR (Attenuated Total Reflectance).

e Pre-treatment: Dry the sample at 60 °C under vacuum for 1 hour before analysis to remove
surface moisture, which interferes with the N-H region.

Spectroscopic Analysis
Mass Spectrometry (MS)

Molecular lon:

145.1

Fragmentation Pathway: The fragmentation of 4-aminoquinoline follows a characteristic
pathway driven by the stability of the aromatic core. The primary loss is ammonia (NH

), followed by the ejection of HCN from the pyridine ring.

Parent lon NH3 (17 D Fragment A I;.HCN (27 Da) Fragment B
IM+H]+ = 145 - (17 Da) [M+H - NH3]+ (Ring contraction) g, [M+H - NH3 - HCN]+
= m/z = 128 m/z = 101

Fig 1. ESI+ Fragmentation Pathway of 4-Aminoquinoline
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Figure 1: The loss of NH

confirms the primary amine. Subsequent loss of HCN is diagnostic for the quinoline nitrogen.

Infrared Spectroscopy (IR)

The IR spectrum of the hydrochloride salt differs significantly from the free base due to the

protonation of the ring nitrogen and the formation of an ammonium species.

Frequency (cm
Functional Group

)

Assignment & Salt Effect

N-H Stretch 3100 — 3400 (Broad)

In the HCI salt, the sharp
primary amine doublets of the
free base are obscured by a
broad, complex band due to

the protonated ring nitrogen (

) and H-bonding.

Ammonium Band 2500 — 3000

A series of broad "combination
bands" characteristic of amine

salts (

or heterocyclic

).

C=N/C=C (Ar) 1620 — 1580

Aromatic ring breathing
modes. These bands shift to
higher frequencies (blue shift)
compared to the free base due
to the increased positive

charge density on the ring.

C-N Stretch ~1350

Aryl-amine bond stretch.

NMR Spectroscopy (H & C)
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The protonation of the quinoline nitrogen (N1) exerts a strong electron-withdrawing effect,
causing a downfield shift (deshielding) of the ring protons compared to the free base.

H NMR Data (400 MHz, DMSO-d
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Position

(ppm) - HCI
Salt

(ppm) - Free
Base

Interpretati

Multiplicity (Hz)
on

H-2

8.80 —8.95

~8.40

Most
deshielded
due to

proximity to

H-8

8.45 -8.55

~8.10

Deshielded
by peri-effect
and N1

protonation.

H-5

8.05-8.15

~7.80

H-7

7.85-7.95

~7.60

7.65-7.75

~7.40

H-3

6.90 - 7.00

~6.50

Ortho to the
amino group;
shielded by
resonance
but shifted
downfield by
salt

formation.

NH

9.00 - 10.00

~6.80

In the salt,
these protons
exchange
with the
Broad s - acidic proton,
often merging
into a very
broad singlet

downfield.
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C NMR Data (100 MHz, DMSO-d

e C-4 (ipso): ~155-158 ppm. (Deshielded by N-substitution).

o C-2:~145-148 ppm.

e C-8a: ~138 ppm.

e C-7,C-8, C-5:120-135 ppm region.

e C-3: ~98-100 ppm. (Highly shielded due to resonance donation from the 4-NH

group).

Structural Logic & Tautomerism

It is vital to understand that 4-aminoquinoline can exist in two tautomeric forms: the amino form
and the imino form. In the hydrochloride salt, the protonation occurs preferentially at the ring
nitrogen (N1), stabilizing the aromatic system.

Structural Effect

electron withdrawal,
deshielding H-2 and H-3.

Free Base + HCl HCI Salt
(Amino Tautomer) (Protonated at N1)

Click to download full resolution via product page
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Figure 2: Protonation locks the molecule in a cationic aromatic state, distinct from the neutral
imine tautomer.

Quality Control & Impurities
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When analyzing commercial or synthesized batches, look for these common impurities:
e 4-Chloroquinoline: Starting material. Look for a lack of the NH

signal and a shift in H-2/H-3.

e Solvents:
o Ethanol/Methanol: Often used in recrystallization of the salt.
o Water:[3] The salt is hygroscopic; a large H
O peak at 3.33 ppm (in DMSOQO) is common.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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